![molecular formula C14H11ClFNO2 B1200581 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde oxime](/img/structure/B1200581.png)
3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde oxime
Overview
Description
3-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde oxime is an aromatic ether, an aldoxime, a member of monochlorobenzenes and a member of monofluorobenzenes.
Scientific Research Applications
Conformational and Spectroscopic Studies
- A study conducted by Kaya, Kucuk, and Kaya (2018) explored the conformational, spectroscopic, optical, physicochemical, and molecular docking aspects of oxime molecules. This study provides insights into the structural and chemical properties of similar compounds, which can be relevant for understanding 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde oxime (Kaya, Kucuk, & Kaya, 2018).
Crystallographic and Electronic Structure Analysis
- Research by Dey et al. (2017) on three oxime ether derivatives provides detailed crystallographic studies, electronic structure, and molecular electrostatic potential calculations. These studies help in understanding the molecular architecture and interactions of similar compounds (Dey, Praveena, Pal, & Mukherjee, 2017).
Copolymerization and Polymer Chemistry
- Studies on the synthesis and copolymerization of various substituted benzaldehydes, including fluoro and oxy ring-disubstituted phenylcyanoacrylates, provide valuable information on the potential of this compound in polymer chemistry. This includes its utility in creating new materials with specific properties (Krause et al., 2019).
Antitumor Activities
- A study by Li (2015) synthesized novel 4-aminoquinazoline derivatives starting from similar compounds. The research indicated certain activities against cell proliferation, highlighting potential applications in antitumor treatments (Li, 2015).
Spectroscopic Properties
- Barberis and Mikroyannidis (2006) investigated the synthesis and optical properties of various benzaldehydes. Their work on the spectroscopic and thermal properties could be relevant for similar compounds like this compound (Barberis & Mikroyannidis, 2006).
Properties
Molecular Formula |
C14H11ClFNO2 |
|---|---|
Molecular Weight |
279.69 g/mol |
IUPAC Name |
N-[[3-chloro-4-[(2-fluorophenyl)methoxy]phenyl]methylidene]hydroxylamine |
InChI |
InChI=1S/C14H11ClFNO2/c15-12-7-10(8-17-18)5-6-14(12)19-9-11-3-1-2-4-13(11)16/h1-8,18H,9H2 |
InChI Key |
XSTRSHVVFZMLFQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=NO)Cl)F |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=NO)Cl)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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